[p-(3-Chloropropoxy)phenyl]acetic acid

• Molecular Formula: C11H13ClO3
• Molecular Weight: 228.67 g/mol
• IUPAC Name: 2-[4-(3-chloropropoxy)phenyl]acetic acid
• InChI: InChI=1S/C11H13ClO3/c12-6-1-7-15-10-4-2-9(3-5-10)8-11(13)14/h2-5H,1,6-8H2,(H,13,14)
• InChI Key: DSPLILVIUCKNHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)OCCCCl

Description

[p-(3-Chloropropoxy)phenyl]acetic acid is a useful research compound. Its molecular formula is C11H13ClO3 and its molecular weight is 228.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 41 g of potassium hydroxide in 250 ml of ethanol is added 50 g of p-hydroxyphenylacetic acid. To this solution is added 32 ml of 3-bromo-1-chloropropane and the mixture is refluxed for 4 hours. The mixture is cooled in an ice bath and filtered. The filtrate is acidified to pH 2 with concentrated HCl. Filtration gives a solid which is washed with water to give 68 g of product. Recrystallization from acetic acid water gives white crystals, mp 89°-91° C.